N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C14H12N4O/c19-14(16-10-11-5-2-1-3-6-11)12-9-13-15-7-4-8-18(13)17-12/h1-9H,10H2,(H,16,19)
• InChI Key: ZEEUFJCAHHTZMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=NN3C=CC=NC3=C2
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that has been synthesized using various methods. Its unique structure and properties make it an attractive candidate for studying its mechanism of action and exploring its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide involves its ability to bind to the ATP-binding site of protein kinases. This binding inhibits the activity of these enzymes, which leads to a decrease in cell proliferation and growth. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various protein kinases, which play a crucial role in various cellular processes. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide in lab experiments is its ability to selectively inhibit the activity of protein kinases. This makes it an attractive candidate for studying the role of these enzymes in various cellular processes. However, one limitation of using this compound is its potential toxicity, which can affect the viability of cells and organisms.

Future Directions

There are various future directions for studying N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide. One potential direction is to explore its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, this compound can be further studied for its potential use in the development of new drugs that target protein kinases. Finally, the mechanism of action of this compound can be further elucidated to better understand its effects on cellular processes.

Synthesis Methods

The synthesis of N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide involves the reaction of 4-bromo-1H-pyrazolo[3,4-d]pyrimidine with benzylamine in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-benzylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been found to have various applications in scientific research. It has been studied for its potential use as an inhibitor of protein kinases, which play a crucial role in various cellular processes such as cell growth and differentiation. Additionally, this compound has been explored for its potential use in the treatment of cancer and other diseases.